molecular formula C12H12BrNO B8693519 2-(4-Bromobenzyl)-3-oxopentanenitrile

2-(4-Bromobenzyl)-3-oxopentanenitrile

Cat. No.: B8693519
M. Wt: 266.13 g/mol
InChI Key: VCWLETPAGXYAMK-UHFFFAOYSA-N
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Description

2-(4-Bromobenzyl)-3-oxopentanenitrile is a useful research compound. Its molecular formula is C12H12BrNO and its molecular weight is 266.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12BrNO

Molecular Weight

266.13 g/mol

IUPAC Name

2-[(4-bromophenyl)methyl]-3-oxopentanenitrile

InChI

InChI=1S/C12H12BrNO/c1-2-12(15)10(8-14)7-9-3-5-11(13)6-4-9/h3-6,10H,2,7H2,1H3

InChI Key

VCWLETPAGXYAMK-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C(CC1=CC=C(C=C1)Br)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1.7 M solution of potassium tert. pentylate in toluene (81 ml, 139 mmol) was added dropwise to a solution of 3-(4-bromo-phenyl)-propionitrile (9.70 g, 46.2 mmol) in 200 ml of THF at rt, followed by addition of ethyl propionate (18.9 ml, 185 mmol). Stirring was continued for 20 min. The reaction mixture was quenched by careful addition of 1N hydrochloric acid and extracted with ethyl acetate. The organic layer was washed with water and brine, dried over Na2 SO4 and evaporated. The residue was purified by column chromatography (silica gel, EtOAc/n-hexane 3:7) to yield 1 as a yellow oil.
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